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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830 Get Quote

CAS Number: 2219-52-5

This technical guide provides an in-depth overview of Ethylene Glycol-d2(OD)2, a deuterated

form of ethylene glycol, for researchers, scientists, and drug development professionals. This

document outlines its properties, applications, and relevant experimental protocols, with a

focus on its use as an internal standard in analytical chemistry and as a tracer in metabolic

studies.

Compound Properties and Specifications
Ethylene Glycol-d2(OD)2, with the chemical formula DOCH₂CH₂OD, is a stable isotopically

labeled version of ethylene glycol. The deuterium labeling at the hydroxyl groups makes it a

valuable tool in various scientific applications where differentiation from its non-labeled

counterpart is necessary.
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Property Value Reference

CAS Number 2219-52-5 [1]

Molecular Formula C₂H₄D₂O₂

Molecular Weight 64.08 g/mol

Appearance Colorless to light yellow liquid

Melting Point -13 °C

Boiling Point 196-198 °C

Density 1.148 g/mL at 25 °C

Isotopic Enrichment Typically ≥98 atom % D

Chemical Purity Typically ≥98%

Applications in Research and Drug Development
The primary utility of Ethylene Glycol-d2(OD)2 lies in its application as an internal standard for

quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2] Its use is particularly critical

in pharmacokinetic and toxicology studies to accurately determine the concentration of

ethylene glycol and its metabolites in biological matrices.[3]

Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules,

making deuterated compounds like Ethylene Glycol-d2(OD)2 useful in drug development

research to study metabolic pathways and reaction mechanisms.[2]

Experimental Protocols
Quantification of Ethylene Glycol in Biological Samples
using GC-MS/MS with a Deuterated Internal Standard
This protocol is adapted from a validated method for the simultaneous determination of

ethylene glycol and its metabolites in human whole blood and urine using a deuterated internal

standard (ethylene glycol-d4), which is analogous to ethylene glycol-d2(OD)2.[3]
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Objective: To accurately quantify the concentration of ethylene glycol in whole blood or urine

samples.

Materials:

Ethylene Glycol-d2(OD)2 (Internal Standard)

Acetonitrile

N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) for derivatization

Pentafluorophenylhydrazine (PFPH) for derivatization

Whole blood or urine samples

GC-QqQ-MS/MS system

Procedure:

Sample Preparation:

To a 50 µL aliquot of whole blood or urine, add the internal standard solution of Ethylene

Glycol-d2(OD)2.

Add acetonitrile to precipitate proteins.

Vortex and centrifuge the sample.

Transfer the supernatant to a new tube.

Derivatization:

Add MTBSTFA and PFPH to the supernatant.

Incubate the mixture to allow for complete derivatization of ethylene glycol and its

metabolites.

GC-MS/MS Analysis:
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Inject the derivatized sample into the GC-MS/MS system.

The analysis is performed in multiple reaction monitoring (MRM) mode for accurate

quantification.

Quantitative Data from a Representative Study:

The following table presents validation data from a study using a similar deuterated internal

standard, demonstrating the method's performance.[3]

Parameter Ethylene Glycol Glyoxal Glycolic Acid

Lower Limit of

Quantification (LLOQ)
1.0 µg/mL 0.1 µg/mL 500 µg/mL

Limit of Detection

(LOD)
14.2 ng/mL 2.7 ng/mL 623.4 ng/mL

Intraday Precision

(RSD%)
≤ 6.8% ≤ 12.1% ≤ 10.6%

Interday Precision

(RSD%)
≤ 7.8% ≤ 7.5% ≤ 11.1%

Accuracy (RE%) ≤ 4.7% ≤ -8.0% ≤ -6.7%

Recovery 96.8–101.9% 101.5–107.3% 84.9–88.0%

Metabolic Pathway of Ethylene Glycol
Ethylene glycol is metabolized in the liver through a series of oxidation reactions. The parent

compound itself has relatively low toxicity; however, its metabolites are responsible for the

clinical signs of poisoning, including metabolic acidosis and renal damage. The metabolic fate

of Ethylene Glycol-d2(OD)2 is expected to follow the same pathway. The rate-limiting step is

the initial conversion to glycoaldehyde by alcohol dehydrogenase (ADH).[4]

Ethylene Glycol-d2(OD)2 Glycoaldehyde-d2Alcohol Dehydrogenase Glycolic Acid-d2Aldehyde Dehydrogenase Glyoxylic Acid-d2Glycolate Oxidase Oxalic Acid-d2Lactate Dehydrogenase
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Click to download full resolution via product page

Metabolic pathway of Ethylene Glycol-d2(OD)2.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantitative analysis of ethylene

glycol in biological samples using Ethylene Glycol-d2(OD)2 as an internal standard.
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Workflow for quantitative analysis of ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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